N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C13H13N3O4S/c1-20-12-7-9(16(18)19)4-5-11(12)15-13(17)14-8-10-3-2-6-21-10/h2-7H,8H2,1H3,(H2,14,15,17)
• InChI Key: LMPINGKFLKGMJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)NCC2=CC=CS2
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.33 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea, also known as MNTX, is a chemical compound that has been widely used in scientific research. MNTX is a potent and selective antagonist of the mu-opioid receptor, which is the primary target for most clinically used opioid analgesics.

Mechanism of Action

N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea is a selective antagonist of the mu-opioid receptor. It binds to the receptor and blocks the binding of endogenous opioids such as endorphins, enkephalins, and dynorphins. By blocking the mu-opioid receptor, N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea prevents the activation of downstream signaling pathways that are responsible for the analgesic, euphoric, and addictive effects of opioids.
Biochemical and Physiological Effects:
N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has been shown to produce a range of biochemical and physiological effects. It has been shown to reduce pain perception in animal models of acute and chronic pain. N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has also been shown to reduce the rewarding effects of opioids in animal models of addiction. Furthermore, N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has been shown to have a low potential for abuse and dependence, which makes it a promising alternative to traditional opioid analgesics.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has several advantages for lab experiments. It is a highly selective antagonist of the mu-opioid receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea is also relatively easy to synthesize and purify, which makes it readily available for research purposes.
However, N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea also has some limitations for lab experiments. It has a relatively short half-life, which means that it needs to be administered frequently to maintain its effects. N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea is also relatively unstable in solution, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea. One area of research is the development of new opioid analgesics that are based on the structure of N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea. These new compounds could have improved safety and efficacy profiles compared to traditional opioid analgesics. Another area of research is the investigation of the role of mu-opioid receptors in various disease states, such as cancer, depression, and anxiety. Finally, further research is needed to fully understand the mechanism of action of N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea and its effects on various physiological and pathological processes.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has been extensively used in scientific research to study the mu-opioid receptor system. It has been used to investigate the role of mu-opioid receptors in pain perception, addiction, and reward. N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has also been used to study the pharmacokinetics and pharmacodynamics of opioid analgesics. Furthermore, N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has been used to develop new opioid analgesics with improved safety and efficacy profiles.